PEG-9 DISTEARATE

Specification

• CAS No.: 109-34-2
• Molecular Formula: C14H9ClN2OS
• Molecular Weight: 0

Introduction

CHEMICAL IDENTITY AND STRUCTURE

PEG-9 Distearate belongs to the family of polyethylene glycol distearates, which are di-esters formed between polyethylene glycol and stearic acid. The "9" in PEG-9 Distearate refers specifically to the average number of molecular units (-CH2-CH2-O-) in the polyethylene glycol chain. Distearates are chemically defined as salts or di-esters of stearic acid (octadecanoic acid), a saturated fatty acid with an 18-carbon chain.

Structural Composition

The chemical structure of PEG-9 Distearate can be represented as a polyethylene glycol core with stearate groups attached at both ends. This gives the molecule its characteristic amphiphilic properties - having both hydrophilic (water-loving) and lipophilic (oil-loving) portions that enable its emulsifying capabilities.

The general molecular structure follows this pattern:
CH₃(CH₂)₁₆COO-(CH₂CH₂O)₉-OC(CH₂)₁₆CH₃

Physical Properties

PEG-9 Distearate exists within a range of physical states depending on precise formulation and purity. The PEG Distearate family ranges from liquids to solids or flakes, with higher molecular weight compounds typically presenting as waxy solids. The specific physical properties of PEG-9 Distearate are influenced by its molecular weight and the consistent distribution of polyethylene glycol units.

FUNCTIONAL CLASSIFICATION

Primary Function

The primary functional classification of PEG-9 Distearate in cosmetic formulations is as a SURFACTANT-EMULSIFYING agent. This designation reflects its core ability to allow the formation of finely dispersed mixtures of oil and water (emulsions). This property is essential for creating stable cosmetic formulations that combine both water-soluble and oil-soluble ingredients.

Mechanism of Action

PEG-9 Distearate functions by reducing the interfacial tension between otherwise incompatible substances such as oil and water. The compound achieves this through its molecular structure, where:

• The polyethylene glycol component (containing 9 -CH₂-CH₂-O- units) provides hydrophilic properties

• The stearate chains provide lipophilic properties

This dual nature allows PEG-9 Distearate to position itself at the interface between oil and water phases, creating a stable emulsion where the phases remain dispersed rather than separating.

APPLICATIONS IN COSMETIC INDUSTRY

Product Categories

PEG-9 Distearate finds application in numerous cosmetic and personal care products. Based on the available research, the compound is commonly utilized in:

• Face toners

• Aftershaves

• Hair tonics and conditioners

• Creams and lotions

• Personal cleanliness products

• Shampoos

Multifunctional Properties

Beyond its primary role as an emulsifier, PEG-9 Distearate serves multiple functions in cosmetic formulations:

Function	Description
Solvent	Dissolves other ingredients in formulations
Solubilizer	Helps incorporate water-insoluble ingredients
Humectant	Helps retain moisture in products and on skin
Consistency enhancer	Improves product texture and stability
Binding agent	Holds ingredients together in formulations
Softening agent	Imparts pliability and smoothness
Fixative	Helps retain fragrance or other volatile components

These multiple functional properties make PEG-9 Distearate particularly valuable in complex cosmetic formulations requiring stability and specific sensory qualities.

COMPARATIVE ANALYSIS

PEG Distearate Family

PEG-9 Distearate is part of a broader family of PEG distearate ingredients that vary primarily in the number of ethylene oxide units in their polyethylene glycol chains. The comparative properties within this family show variations in water solubility, viscosity, and emulsification efficiency correlating with PEG chain length.

Table: Comparison of Selected PEG Distearate Ingredients

Ingredient	PEG Units	Physical Form	Primary Application
PEG-2 Distearate	2	Waxy solid	Emollient, emulsifier
PEG-4 Distearate	4	Waxy solid	Emulsifier
PEG-8 Distearate	8	Waxy solid/flake	Emulsifier
PEG-9 Distearate	9	Waxy solid/flake	Emulsifier, solubilizer
PEG-12 Distearate	12	Solid/flake	Emulsifier
PEG-32 Distearate	32	Solid	Emulsifier, surfactant
PEG-150 Distearate	150	Solid	Viscosity controller, emulsifier

This progressive increase in PEG units corresponds with changes in hydrophilic-lipophilic balance (HLB) values, influencing the types of emulsions each ingredient can effectively stabilize.

Structure-Function Relationship

The specific molecular structure of PEG-9 Distearate, with its 9 ethylene oxide units, positions it optimally for certain cosmetic applications. The moderate chain length provides:

• Sufficient water solubility for incorporation into aqueous systems

• Adequate oil solubility through its stearate portions

• Effective emulsifying capabilities for oil-in-water emulsions

• Good compatibility with other common cosmetic ingredients

FORMULATION CONSIDERATIONS

Compatibility Profile

PEG-9 Distearate demonstrates compatibility with a wide range of cosmetic ingredients, including:

• Water-soluble active ingredients

• Oil-soluble components

• Perfume oils

• Colorants

• Other surfactants and emulsifiers

This compatibility makes it particularly valuable in complex formulations requiring stable incorporation of diverse ingredients.

TECHNICAL ADVANTAGES

Formulation Benefits

The technical advantages of PEG-9 Distearate in cosmetic formulations include:

• Efficient emulsification of oil and water phases

• Contribution to stable emulsion systems

• Versatility across various product types

• Ability to solubilize challenging ingredients

• Enhancement of product consistency and texture

• Improvement of moisture retention in formulations

Process Benefits

From a manufacturing perspective, PEG-9 Distearate offers several process benefits:

• Relatively easy incorporation into both hot and cold processes

• Compatibility with common manufacturing equipment

• Contribution to batch-to-batch consistency

• Stability across a range of pH conditions

• Long-term stability in properly formulated products